Cas no 2228416-90-6 (tert-butyl N-4-methoxy-3-(sulfamoyloxy)phenylcarbamate)

• Product Name: tert-butyl N-4-methoxy-3-(sulfamoyloxy)phenylcarbamate
• CAS No: 2228416-90-6
• MF: C₁₂H₁₈N₂O₆S
• MW: 318.346122264862
• CID: 5859521
• PubChem ID: 165845433
• Update Time: 2025-10-30

tert-butyl N-4-methoxy-3-(sulfamoyloxy)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-methoxy-3-(sulfamoyloxy)phenylcarbamate
• 2228416-90-6
• tert-butyl N-[4-methoxy-3-(sulfamoyloxy)phenyl]carbamate
• EN300-1882699

• Inchi： 1S/C12H18N2O6S/c1-12(2,3)19-11(15)14-8-5-6-9(18-4)10(7-8)20-21(13,16)17/h5-7H,1-4H3,(H,14,15)(H2,13,16,17)
• InChI Key： VGYWLVVWYPZPLR-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OC1=C(C=CC(=C1)NC(=O)OC(C)(C)C)OC

Computed Properties

• Exact Mass: 318.08855747g/mol
• Monoisotopic Mass: 318.08855747g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 125Ų

Additional information on tert-butyl N-4-methoxy-3-(sulfamoyloxy)phenylcarbamate

tert-butyl N-4-methoxy-3-(sulfamoyloxy)phenylcarbamate (CAS No. 2228416-90-6): A Comprehensive Overview

In the realm of organic chemistry and pharmaceutical research, tert-butyl N-4-methoxy-3-(sulfamoyloxy)phenylcarbamate (CAS No. 2228416-90-6) has emerged as a compound of significant interest. This molecule, characterized by its unique structural features, plays a pivotal role in drug discovery and development. Its carbamate and sulfamoyloxy functional groups make it a versatile intermediate for synthesizing bioactive molecules, particularly in the fields of medicinal chemistry and bioconjugation.

The compound's tert-butyl group enhances its stability, while the methoxy and sulfamoyloxy moieties contribute to its reactivity and solubility. Researchers are increasingly exploring its potential in targeted drug delivery systems, a hot topic in modern therapeutics. With the rise of personalized medicine, compounds like tert-butyl N-4-methoxy-3-(sulfamoyloxy)phenylcarbamate are gaining attention for their ability to be tailored for specific biological targets.

One of the most frequently asked questions in online searches is: *"What are the applications of tert-butyl N-4-methoxy-3-(sulfamoyloxy)phenylcarbamate in drug development?"* This compound is often utilized as a protecting group for amines or as a precursor for prodrugs, which are inactive compounds that metabolize into active drugs in the body. Its sulfamoyloxy group, in particular, is valuable for designing enzyme inhibitors, a key focus area in treating diseases like cancer and inflammation.

Another trending topic is the role of green chemistry in synthesizing such compounds. Researchers are investigating eco-friendly methods to produce tert-butyl N-4-methoxy-3-(sulfamoyloxy)phenylcarbamate, reducing waste and energy consumption. This aligns with the global push for sustainable pharmaceutical manufacturing, a subject widely discussed in academic and industrial circles.

From a technical standpoint, the compound's CAS No. 2228416-90-6 is a critical identifier for regulatory and safety documentation. Its molecular weight and solubility profile are often queried in databases, reflecting its importance in laboratory workflows. Moreover, its compatibility with high-throughput screening platforms makes it a valuable asset in drug discovery pipelines.

In summary, tert-butyl N-4-methoxy-3-(sulfamoyloxy)phenylcarbamate (CAS No. 2228416-90-6) is a multifaceted compound with broad applications in pharmaceutical research. Its relevance to drug design, sustainability, and bioconjugation ensures it remains a focal point for scientists and industry professionals alike. As advancements in AI-driven drug discovery accelerate, the demand for such specialized intermediates is expected to grow exponentially.